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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the investigation of Sonlicromanol
hydrochloride (formerly KH176) in preclinical and clinical models of Mitochondrial
Encephalomyopathy, Lactic Acidosis, and Stroke-like episodes (MELAS). It is designed to be a
comprehensive resource, detailing the mechanism of action, summarizing key quantitative
data, and outlining experimental protocols to facilitate further research and development in this
area.

Introduction to MELAS and Sonlicromanol

Mitochondrial Encephalomyopathy, Lactic Acidosis, and Stroke-like episodes (MELAS) is a
progressive neurodegenerative disorder, most commonly caused by the m.3243A>G mutation
in the mitochondrial MT-TL1 gene, which encodes for the transfer RNA for leucine. This
mutation impairs mitochondrial protein synthesis, leading to a deficiency in the oxidative
phosphorylation (OXPHOS) system, particularly Complex I. The resulting energy deficiency
and cellular stress, characterized by both reductive and oxidative distress, manifest in a wide
range of debilitating symptoms, including muscle weakness, seizures, dementia, and stroke-
like episodes.
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Sonlicromanol (KH176) is an orally administered small molecule developed as a potential
treatment for primary mitochondrial diseases. It is a redox-modulating compound that, through
its active metabolite KH176m, targets key pathological pathways in MELAS. Sonlicromanol has
been granted Orphan Drug Designation for MELAS spectrum disorders in Europe and for all
inherited mitochondrial respiratory chain disorders in the United States.

Mechanism of Action

Sonlicromanol's therapeutic effects are attributed to a unique triple mode of action, primarily
mediated by its active metabolite, KH176m. This multi-modal approach addresses the core
pathological consequences of mitochondrial dysfunction in MELAS: oxidative stress, reductive
stress, and inflammation.

The key mechanisms are:

« Inhibition of Microsomal Prostaglandin E Synthase-1 (mMPGES-1): In states of mitochondrial
dysfunction, increased reactive oxygen species (ROS) can lead to elevated levels of
prostaglandin E2 (PGE2), a key mediator of inflammation. KH176m selectively inhibits
MPGES-1, the terminal enzyme in PGE2 synthesis, thereby reducing inflammation. This
inhibition also disrupts a positive feedback loop where PGE2 promotes its own synthesis by

increasing mMPGES-1 transcription.

¢ Modulation of the Thioredoxin/Peroxiredoxin System: KH176m acts as an antioxidant by
targeting the thioredoxin/peroxiredoxin system. It enhances the activity of peroxiredoxins,
which are crucial enzymes that reduce hydrogen peroxide to water, thus directly combating
oxidative stress.

» Redox Modulation: By addressing both oxidative and reductive distress, Sonlicromanol helps
to restore cellular redox homeostasis, which is significantly perturbed in MELAS due to

Complex | deficiency.
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Caption: Mechanism of action of Sonlicromanol's active metabolite (KH176m) in MELAS.

Data from Preclinical and Clinical Studies

Sonlicromanol has been evaluated in a series of preclinical models and clinical trials. The
guantitative outcomes of these studies are summarized below.
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Preclinical Data in a Leigh Syndrome Mouse Model

While a direct MELAS mouse model is not cited, studies in the Ndufs4 knockout mouse, a

model for Leigh Syndrome (another mitochondrial disease with Complex | deficiency), have

provided valuable preclinical data.

Outcome L
Model Treatment Result Citation
Measure
Sonlicromanol o
) ) Rotarod Significantly
Ndufs4-/- mice (10 mg/kg, daily )
performance improved
IP)
Sonlicromanol o
) ) ) Significantly
Ndufs4-/- mice (10 mg/kg, daily Gait performance
improved
IP)
Sonlicromanol ] )
) ] Retinal ganglion
Ndufs4-/- mice (10 mg/kg, daily ) Reduced
cell degeneration
IP)
Brain
Ndufs4-/- mice Sonlicromanol microstructural Maintained

coherence

Clinical Data in Patients with m.3243A>G Mutation

Multiple clinical trials have assessed the safety and efficacy of Sonlicromanol in patients with

MELAS spectrum disorders carrying the m.3243A>G mutation.

Table 2: KHENERGY Study (Phase lla)
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Patient Outcome
. Treatment Result p-value
Population Measure
) 100 mg Beck Depression  Statistically
18 adults with ) o
Sonlicromanol Inventory (total significant <0.05
m.3243A>G _ _
bid for 28 days score) improvement
. 100 mg N
18 adults with Alertness and Positive effect
Sonlicromanol N/A
m.3243A>G ) Mood observed
bid for 28 days
Table 3: Phase llb Randomized Controlled Trial (28 days)
Patient Outcome
. Treatment Result p-value
Population Measure
) 50 or 100 mg ] Signal of
27 adults with ) Beck Depression
Sonlicromanol improvement vs 0.0143
m.3243A>G ) Inventory (BDI)
bid placebo
] 50 or 100 mg Cognitive Failure  Signal of
27 adults with ) ) ) )
Sonlicromanol Questionnaire Improvement vs 0.0113
m.3243A>G _
bid (CFQ) placebo
Hospital Anxiety
) 50 or 100 mg and Depression Signal of
27 adults with ) )
Sonlicromanol Scale (HADS) - improvement vs 0.0256

mM.3243A>G

bid

depression

subscale

placebo

Table 4: Phase lIb Open-Label Extension Study (52 weeks)
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Patient Outcome
. Treatment Result p-value
Population Measure
Test of o
) 100 mg ] Statistically
12 adults with ) Attentional )
Sonlicromanol meaningful 0.0102
m.3243A>G ) Performance )
bid _ improvement
(TAP) with alarm
Test of
) 100 mg Attentional Statistically
12 adults with ) )
Sonlicromanol Performance meaningful 0.0047
m.3243A>G _ _ _
bid (TAP) without improvement
alarm
] 100 mg Statistically
12 adults with ) ] ]
Sonlicromanol BDI (somatic) meaningful 0.0261
m.3243A>G _ _
bid improvement
) 100 mg ] Statistically
12 adults with ) SF12 physical ]
Sonlicromanol meaningful 0.0008
mM.3243A>G i component score
bid improvement
) 100 mg Neuro-QoL Short  Statistically
12 adults with ) ) )
Sonlicromanol Form-Fatigue meaningful 0.0036
m.3243A>G _ _
bid Scale improvement
) 100 mg mini-Balance Statistically
12 adults with ) ) )
Sonlicromanol Evaluation meaningful 0.0009
m.3243A>G ) )
bid Systems test improvement
) 100 mg ) ] Statistically
12 adults with ) McGill Pain ]
Sonlicromanol ) ] meaningful 0.0105
m.3243A>G ) Questionnaire i
bid improvement
100 m EuroQol EQ-5D- Statisticall
12 adults with ) J ] ] Y
Sonlicromanol 5L-Visual Analog  meaningful 0.0213
m.3243A>G _ _
bid Scale improvement
) 100 mg Statistically
12 adults with _ EuroQol EQ-5D- _
Sonlicromanol meaningful 0.0173
m.3243A>G ) 5L-Index )
bid improvement
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Experimental Protocols

This section outlines the methodologies for key experiments cited in the investigation of
Sonlicromanol in MELAS models.

Preclinical In Vivo Model: Ndufs4 Knockout Mouse

The Ndufs4 knockout mouse serves as a relevant model for mitochondrial Complex |
deficiency.

o Animal Model:Ndufs4-/- mice, which exhibit a progressive encephalopathy and motor
decline.

o Treatment Regimen: Sonlicromanol hydrochloride (10 mg/kg) administered daily via
intraperitoneal (IP) injection from postnatal day 14 to 45.

e Motor Function Assessment:

o Rotarod Test: Mice are placed on a rotating rod with accelerating speed. The latency to fall
is recorded as a measure of motor coordination and balance.

o Gait Analysis: Automated gait analysis systems (e.g., CatWalk) are used to quantify
various spatial and temporal parameters of walking.

» Histological Analysis:

o Retinal Ganglion Cell Quantification: Eyes are enucleated, fixed, and sectioned. Retinal
ganglion cells are stained (e.g., with Brn3a) and counted to assess neurodegeneration.

o Brain Microstructure: Diffusion tensor imaging (DTI) can be used to assess the fractional
anisotropy (FA) in white matter tracts like the external capsule and cerebral peduncle,
providing a measure of microstructural coherence.
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Caption: Experimental workflow for preclinical evaluation in the Ndufs4-/- mouse model.

Clinical Trial Protocol: Phase llb Study (NCT04165239)

This study was designed to evaluate the dose-effect, safety, and efficacy of Sonlicromanol in
adults with the m.3243A>G mutation.

o Study Design: A multi-center, randomized, double-blind, placebo-controlled, three-way
crossover study, followed by a 52-week open-label extension.

o Participants: 27 adult patients with a genetically confirmed m.3243A>G mutation.

e [ntervention:
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o Crossover Phase (28 days per period): Patients were randomized to sequences of three
treatments: Sonlicromanol 100 mg twice daily (bid), Sonlicromanol 50 mg bid, and placebo
bid. A washout period of at least 2 weeks separated each treatment period.

o Open-Label Extension (52 weeks): Patients who completed the crossover study were
eligible to receive Sonlicromanol 100 mg bid.

e Primary Outcome Measure:

o Cogstate Visual Identification Test: This computerized cognitive test assesses the speed of
performance, a measure of attention.

e Secondary and Exploratory Outcome Measures:

o Patient-Reported Outcomes:

Beck Depression Inventory (BDI)

Cognitive Failure Questionnaire (CFQ)

Hospital Anxiety and Depression Scale (HADS)

Neuro-QoL Short Form-Fatigue Scale

McGill Pain Questionnaire

EuroQol 5-Dimension 5-Level (EQ-5D-5L)

o Clinician-Reported/Performance-Based Outcomes:

» Test of Attentional Performance (TAP)

» mini-Balance Evaluation Systems Test (mini-BESTest)

» Five Times Sit-To-Stand Test (5xSST)
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Phase Ilb Clinical Trial Workflow
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Caption: Design of the Phase b clinical trial and its open-label extension.
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Conclusion and Future Directions

The investigation of Sonlicromanol hydrochloride in MELAS models has demonstrated its
potential as a disease-modifying therapy. Its unique mechanism of action, targeting the core
pathological consequences of mitochondrial dysfunction, is supported by both preclinical and
clinical data. The Phase IIb clinical trial results are particularly encouraging, showing
statistically significant and clinically meaningful improvements in mood, cognition, fatigue, and
physical functioning in patients with the m.3243A>G mutation.

Future research will be guided by the upcoming pivotal Phase 11l KHENERFIN trial, which will
further evaluate the long-term efficacy and safety of Sonlicromanol in a larger, more
homogeneous patient population. Continued preclinical work to further elucidate the
downstream effects of mMPGES-1 inhibition and peroxiredoxin activation will also be crucial for a
comprehensive understanding of Sonlicromanol's therapeutic benefits. The data presented in
this guide provide a solid foundation for these future endeavors, aiming to bring a much-
needed treatment to patients with MELAS and other primary mitochondrial diseases.

e To cite this document: BenchChem. [Investigating Sonlicromanol Hydrochloride in MELAS
Models: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613611/docs#investigating-sonlicromanol-
hydrochloride-in-melas-models-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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